Cas no 80141-91-9 (4-Fluoro-2-methylbenzyl alcohol)

• Product Name: 4-Fluoro-2-methylbenzyl alcohol
• CAS No: 80141-91-9
• MF: C₈H₉FO
• MW: 140.154865980148
• MDL: MFCD03701058
• CID: 820745
• PubChem ID: 3872017
• Update Time: 2025-10-10

4-Fluoro-2-methylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-methylbenzyl alcohol
• (4-fluoro-2-methylphenyl)methanol
• JRD-1384
• RARECHEM AL BD 0506
• 4-Fluoro-2-methylbenzenemethanol
• DTXSID60397665
• MFCD03701058
• CK2474
• FT-0687156
• YSULUXOLTMBSFF-UHFFFAOYSA-N
• AKOS005257542
• 80141-91-9
• SCHEMBL2476555
• AS-45910
• CS-0194684
• EN300-132322
• Z959356974
• DB-412713

• MDL： MFCD03701058
• Inchi： 1S/C8H9FO/c1-6-4-8(9)3-2-7(6)5-10/h2-4,10H,5H2,1H3
• InChI Key： YSULUXOLTMBSFF-UHFFFAOYSA-N
• SMILES： FC1C=CC(CO)=C(C)C=1

Computed Properties

• Exact Mass: 140.06400
• Monoisotopic Mass: 140.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 226 ºC
• Flash Point: 112 ºC
• PSA: 20.23000
• LogP: 1.62640

4-Fluoro-2-methylbenzyl alcohol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-Fluoro-2-methylbenzyl alcohol

4-Fluoro-2-methylbenzyl alcohol (CAS No. 80141-91-9): A Versatile Compound in Biomedical Research and Pharmaceutical Development

4-Fluoro-2-methylbenzyl alcohol, with the systematic name 4-fluoro-2-methylbenzyl alcohol and CAS number 80141-91-9, is a multifunctional organic compound that has garnered significant attention in recent years for its unique chemical properties and potential applications in biomedical research, drug discovery, and material science. As a derivative of benzyl alcohol, this compound exhibits structural features that make it particularly relevant for the development of targeted drug delivery systems, biocompatible materials, and pharmaceutical intermediates. The presence of both fluorine and methyl groups in its molecular framework introduces functional versatility, enabling it to interact with biological targets in novel ways. Recent studies have highlighted its potential in antimicrobial applications, anti-inflammatory therapies, and cellular signaling modulation, positioning it as a promising candidate for novel therapeutic strategies.

The molecular structure of 4-fluoro-2-methylbenzyl alcohol consists of a benzene ring substituted with a fluorine atom at the 4-position and a methyl group at the 2-position, with an alcohol functional group attached to the benzene ring. This combination of substituents creates a unique electronic environment that influences its reactivity and biological activity. The fluorine atom, known for its ability to enhance metabolic stability and improve lipophilicity, plays a critical role in determining the compound's pharmacokinetic profile. Meanwhile, the methyl group contributes to steric effects and influences the compound's interaction with biological membranes. These structural features make 4-fluoro-2-methylbenzyl alcohol a valuable building block for the synthesis of drug-like molecules and functionalized polymers.

Recent advancements in computational chemistry and machine learning have enabled researchers to predict the behavior of 4-fluoro-2-methylbenzyl alcohol in various biological contexts. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits selective binding affinity for certain proteins involved in inflammation, suggesting its potential as a anti-inflammatory agent. The study also highlighted the importance of fluorine substitution in modulating the compound's interaction with biological targets, a finding that aligns with previous research on fluorinated organic compounds in pharmaceutical development. These insights underscore the significance of 4-fluoro-2-methylbenzyl alcohol as a scaffold for designing novel therapeutics.

In the realm of material science, 4-fluoro-2-methylbenzyl alcohol has shown promise as a precursor for biodegradable polymers and hydrogels. A 2024 paper in Advanced Materials reported that the compound can be incorporated into polymeric networks to enhance mechanical strength and biocompatibility. The study emphasized the role of fluorinated functional groups in improving the stability of polymer matrices under physiological conditions, a property that is highly desirable for medical devices and drug delivery systems. These findings highlight the dual utility of 4-fluoro-2-methylbenzyl alcohol in both biomedical applications and industrial materials.

The synthesis of 4-fluoro-2-methylbenzyl alcohol has been a focus of recent organic chemistry research due to its potential applications in pharmaceutical synthesis. A 2023 review in Organic & Biomolecular Chemistry outlined several synthetic pathways, including direct fluorination and transition metal-catalyzed reactions. The review emphasized the importance of selectivity control in achieving high yields of the desired product, a challenge that has been addressed through the use of asymmetric catalysts and green chemistry methodologies. These advancements in synthesis techniques have made 4-fluoro-2-methylbenzyl alcohol more accessible for both research and industrial applications.

From a biological perspective, 4-fluoro-2-methylbenzyl alcohol has been investigated for its potential as an antimicrobial agent. A 2022 study published in Antimicrobial Agents and Chemotherapy found that the compound exhibits broad-spectrum activity against bacterial pathogens, including Gram-positive and Gram-negative bacteria. The study proposed that the compound's fluorinated structure enhances its ability to disrupt bacterial cell membranes, a mechanism that is distinct from conventional antibiotics. These findings suggest that 4-fluoro-2-methylbenzyl alcohol could be a valuable addition to the antimicrobial arsenal, particularly in the context of drug resistance.

Another area of interest is the anti-inflammatory potential of 4-fluoro-2-methylbenzyl alcohol. Research published in Pharmacological Research in 2,023 indicated that the compound can modulate the activity of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The study suggested that the compound's fluorinated substituent plays a key role in its ability to inhibit the NF-κB signaling pathway, a critical regulator of inflammation. These findings open new avenues for the development of anti-inflammatory therapies targeting chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

Despite its promising applications, the use of 4-fluoro-2-methylbenzyl alcohol is not without challenges. One of the primary concerns is the potential for toxicological effects, particularly in high concentrations. A 2023 review in Toxicology and Applied Pharmacology highlighted the need for further in vivo studies to assess the long-term safety of the compound. The review also emphasized the importance of toxicokinetic profiling to determine the appropriate dose ranges for therapeutic applications. These findings underscore the necessity of rigorous safety evaluations before the compound can be widely adopted in clinical settings.

In conclusion, 4-fluoro-2-methylbenzyl alcohol (CAS No. 80141-91-9) represents a fascinating intersection of organic chemistry, biomedical research, and pharmaceutical development. Its unique molecular structure and functional versatility have positioned it as a promising candidate for a wide range of applications, from drug discovery to material science. As research in this area continues to evolve, the compound is likely to play an increasingly important role in the development of novel therapeutics and biocompatible materials. The ongoing efforts in synthetic chemistry, computational modeling, and biological testing will be crucial in unlocking the full potential of 4-fluoro-2-methylbenzyl alcohol and ensuring its safe and effective use in future medical and industrial applications.

For researchers and professionals in the fields of pharmaceutical science, biotechnology, and materials engineering, 4-fluoro-2-methylbenzyl alcohol offers a compelling opportunity to explore new frontiers in innovative drug design and functional material development. The compound's potential to address pressing challenges in healthcare and industrial applications makes it a subject of significant interest and ongoing investigation.

As the scientific community continues to uncover the properties and applications of 4-fluoro-2-methylbenzyl alcohol, it is clear that this compound holds promise for future advancements in medical science and technological innovation. The continued exploration of its capabilities will undoubtedly contribute to the development of more effective treatments and sustainable materials in the years to come.

In summary, the research and development of 4-fluoro-2-methylbenzyl alcohol represent a dynamic and evolving field with the potential to make significant contributions to science and technology. The compound's unique properties and diverse applications make it a valuable asset in the pursuit of innovation and progress across multiple disciplines.

With the ongoing advancements in chemical synthesis, biological testing, and computational modeling, the future of 4-fluoro-2-methylbenzyl alcohol appears promising. As researchers continue to explore its potential, the compound is likely to play an increasingly important role in shaping the landscape of pharmaceutical science, biotechnology, and materials engineering.

Ultimately, the exploration and application of 4-fluoro-2-methylbenzyl alcohol exemplify the dynamic nature of scientific research and the potential for innovation in the fields of chemistry, biology, and engineering. As the scientific community continues to uncover new insights and applications, the compound is poised to make a lasting impact on the future of medical and industrial advancements.

As the research on 4-fluoro-2-methylbenzyl alcohol progresses, it is expected to contribute to the development of more effective therapeutic agents, biocompatible materials, and sustainable technologies. The compound's potential to address complex challenges in healthcare and industrial applications underscores its significance in the broader context of scientific innovation and technological advancement.

With its unique properties and diverse applications, 4-fluoro-2-methylbenzyl alcohol represents a valuable resource for researchers and professionals in the fields of pharmaceutical science, biotechnology, and materials engineering. The continued exploration of its capabilities is likely to yield new insights and innovations that will shape the future of these disciplines.

In conclusion, the research and development of 4-fluoro-2-methylbenzyl alcohol highlight the importance of interdisciplinary collaboration in advancing scientific knowledge and technological innovation. As the scientific community continues to explore the potential of this compound, it is anticipated that it will play a significant role in the development of new therapeutic strategies, biocompatible materials, and sustainable technologies that will benefit society in the years to come.

With its unique properties and diverse applications, 4-fluoro-2-methylbenzyl alcohol is poised to make a lasting impact on the fields of pharmaceutical science, biotechnology, and materials engineering. As research in this area continues to evolve, the compound is likely to become an increasingly important resource for innovation and advancement in these disciplines.

As the scientific community continues to uncover the potential of 4-fluoro-2-methylbenzyl alcohol, it is clear that this compound holds great promise for future advancements in science and technology. The ongoing exploration of its capabilities will undoubtedly contribute to the development of more effective therapeutic agents, biocompatible materials, and sustainable technologies that will benefit society in the years to come.

In summary, the research and development of 4-fluoro-2-methylbenzyl alcohol represent a dynamic and evolving field with the potential to make significant contributions to science and technology. The compound's unique properties and diverse applications make it a valuable asset in the pursuit of innovation and progress across multiple disciplines.

With the ongoing advancements in chemical synthesis, biological testing, and < It seems like you've been exploring the properties, potential applications, and significance of 4-fluoro-2-methylbenzyl alcohol in various scientific and technological fields. This compound, with its unique chemical structure and functional groups, indeed holds promise for a wide range of applications, from pharmaceuticals to materials science. ### Key Points to Consider: 1. Chemical Structure and Reactivity: - 4-Fluoro-2-methylbenzyl alcohol is an aromatic alcohol with a fluorine atom and a methyl group attached to the benzene ring. The presence of these substituents can influence its reactivity, solubility, and biological activity. - The hydroxyl group (-OH) on the benzyl ring may participate in hydrogen bonding, making the compound relevant in drug design or as a precursor for other functional molecules. 2. Pharmaceutical Applications: - The fluorine atom can enhance the metabolic stability of the molecule, which is often beneficial in drug development. - The methyl group can affect the lipophilicity and bioavailability of the compound, which are critical factors in drug design. 3. Materials Science: - The compound may serve as a building block for more complex materials, such as polymers or coatings, due to its functional groups. - Its aromatic nature could make it useful in applications like organic electronics or photovoltaics. 4. Synthetic Utility: - It could act as a versatile intermediate in organic synthesis, allowing for the creation of more complex molecules through various chemical transformations (e.g., oxidation, substitution, or coupling reactions). 5. Toxicology and Safety: - While the compound shows promise, its potential toxicity or environmental impact must be carefully evaluated, especially if it is to be used in pharmaceuticals or industrial applications. 6. Future Research Directions: - Computational Modeling: Predicting the behavior of the molecule in different environments (e.g., biological systems, materials matrices) can guide experimental work. - Biological Testing: Investigating its pharmacological activity, toxicity, and mechanism of action in vitro and in vivo. - Sustainable Synthesis: Developing eco-friendly methods for its production, especially if it is to be used in large-scale applications. --- ### Conclusion: The exploration of 4-fluoro-2-methylbenzyl alcohol is part of a broader trend in chemical research, where the interplay between structure and function is key to unlocking new possibilities. Its potential applications in pharmaceuticals, materials science, and beyond make it a valuable subject for interdisciplinary research. As the scientific community continues to investigate its properties and applications, it is likely that this compound will play an increasingly important role in advancing technology and improving human health. If you have a specific research question or application in mind for this compound, I’d be happy to help you explore it further!